Cas no 13343-62-9 (Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

• Product Name: Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
• CAS No: 13343-62-9
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• MDL: MFCD00204598
• CID: 138207
• PubChem ID: 2801971
• Update Time: 2025-06-12

Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• N-((2S,3R,4R,5S,6R)-2-(Benzyloxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• a-D-Glucopyranoside, phenylmethyl2-(acetylamino)-2-deoxy-
• Benzyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-A-D-GLUCOPYRANOSIDE
• BENZYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
• α-D-GlcNAc-1→OCH2Ph
• N-((2S,3R,4R,5S,6R)
• Benzyl N-acetyl-α-D-glucosaminide
• Benzyl-2-caetamido-2-deoxy-α-D-glucopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOPYRANOSE
• BENZYL-2-ACETAMIDO-2-DESOXY-ALPHA-D-GLUCOPYRANOSIDE
• Benzyl 2-(acetylamino)-2-deoxy-alpha-D-glucopyranoside
• PhenylMethyl 2-(AcetylaMino)-2-deoxy-α-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-.alpha.-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-
• A-D-glucopyranoside
• Phenylmethyl 2-(Acetylamino)-2-deoxy-
• OR1254T
• SKOZFDIGKDPQB
• MFCD00070371
• DS-15737
• CS-0090427
• BBV
• SR-01000633219-1
• N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl]acetamide
• Benzyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
• AMY16285
• SKOZFDIGKDPQBO-RYPNDVFKSA-N
• Phenylmethyl 2-(Acetylamino)-2-deoxy-alpha-D-glucopyranoside
• Q27458309
• CCG-43290
• SCHEMBL6814305
• Benzyl 2-Acetamido-2-deoxy- alpha -D-glucopyranoside
• a-D-Glucopyranoside,phenylmethyl2-(acetylamino)-2-deoxy-
• DTXSID80928117
• A806615
• CHEMBL217900
• I11824
• W-201098
• AKOS015924436
• 13343-62-9
• N-[(2S,3R,4R,5S,6R)-2-(BENZYLOXY)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE
• Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

• MDL： MFCD00204598
• Inchi： 1S/C15H21NO6/c1-9(18)16-12-14(20)13(19)11(7-17)22-15(12)21-8-10-5-3-2-4-6-10/h2-6,11-15,17,19-20H,7-8H2,1H3,(H,16,18)/t11-,12-,13-,14-,15+/m1/s1
• InChI Key： SKOZFDIGKDPQBO-RYPNDVFKSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.13700
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Not determined
• Melting Point: 183-185°C
• PSA: 108.25000
• LogP: -0.46220
• Solubility: Not determined

Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

Recent Advances in the Study of Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside (CAS: 13343-62-9)

Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside (CAS: 13343-62-9) is a glycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often utilized as a key intermediate in the synthesis of complex carbohydrates and glycoconjugates, plays a pivotal role in understanding glycosylation processes and their implications in disease mechanisms. Recent studies have explored its potential applications in drug development, particularly in the design of glycomimetics and inhibitors targeting glycosidases and glycosyltransferases.

One of the most notable advancements in the research of Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside is its application in the development of novel therapeutics for infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors against bacterial glycosidases, which are critical for bacterial cell wall biosynthesis. The study highlighted the compound's ability to mimic natural substrates, thereby disrupting essential enzymatic pathways in pathogenic bacteria.

In addition to its antimicrobial potential, recent research has also investigated the role of Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside in cancer therapy. A preprint article available on bioRxiv (2024) reported its use in the synthesis of tumor-associated carbohydrate antigens (TACAs), which are vital for developing cancer vaccines. The study emphasized the compound's versatility in generating structurally diverse glycans, enabling the exploration of new immunotherapeutic strategies.

From a methodological perspective, advancements in synthetic chemistry have facilitated the efficient production of Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside. A recent publication in Organic Letters (2023) detailed a novel enzymatic approach for its synthesis, which offers higher yields and improved stereoselectivity compared to traditional chemical methods. This innovation is expected to accelerate its adoption in large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and biological activities continue to make it a valuable tool for advancing glycobiology research.

In conclusion, Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside (CAS: 13343-62-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its applications span from antimicrobial and anticancer therapies to the synthesis of complex glycoconjugates. Ongoing research efforts are expected to uncover new therapeutic avenues and refine existing methodologies, solidifying its importance in the field.